Cas no 1368348-44-0 (3-(1H-indol-2-yl)-3-methylbutan-1-amine)

• Product Name: 3-(1H-indol-2-yl)-3-methylbutan-1-amine
• CAS No: 1368348-44-0
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6394326
• PubChem ID: 82397023
• Update Time: 2025-05-20

3-(1H-indol-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-2-yl)-3-methylbutan-1-amine
• EN300-1835148
• 1368348-44-0

• Inchi： 1S/C13H18N2/c1-13(2,7-8-14)12-9-10-5-3-4-6-11(10)15-12/h3-6,9,15H,7-8,14H2,1-2H3
• InChI Key： PKXWLHNVWMUACL-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C1C(C)(C)CCN

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(1H-indol-2-yl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(1H-indol-2-yl)-3-methylbutan-1-amine (CAS No. 1368348-44-0): Properties, Applications, and Research Insights

3-(1H-indol-2-yl)-3-methylbutan-1-amine (CAS No. 1368348-44-0) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. Characterized by its indole core and amine functional group, this molecule exhibits potential bioactivity, making it a subject of interest for drug discovery and neuroscience studies. Its molecular formula and synthetic pathways have been explored in recent literature, highlighting its versatility in medicinal chemistry.

The compound’s pharmacological properties are under investigation, particularly its interactions with neurotransmitter receptors and enzymatic pathways. Researchers are examining its potential role in modulating serotonergic systems, a hot topic in mental health therapeutics. Given the rising global focus on neurodegenerative diseases and mood disorders, 3-(1H-indol-2-yl)-3-methylbutan-1-amine is being studied for its possible applications in cognitive enhancement and anxiolytic effects.

From a synthetic chemistry perspective, the compound’s stereochemistry and derivatization potential offer avenues for creating novel analogs. Recent publications emphasize its utility as a building block for heterocyclic compounds, aligning with trends in fragment-based drug design. Its lipophilicity and blood-brain barrier permeability are also key factors driving its exploration in CNS-targeted therapies.

In the context of user-searched queries, questions like "What is the mechanism of action of 3-(1H-indol-2-yl)-3-methylbutan-1-amine?" or "How is CAS No. 1368348-44-0 synthesized?" reflect growing curiosity. Addressing these, studies suggest the compound may influence G-protein-coupled receptors (GPCRs), though detailed in vivo data remain limited. Its synthesis typically involves multistep organic reactions, including Fischer indole synthesis and reductive amination.

Environmental and safety profiles of 3-(1H-indol-2-yl)-3-methylbutan-1-amine are also critical. While not classified as a hazardous substance, proper handling protocols are recommended due to limited toxicological data. This aligns with increasing public interest in green chemistry and sustainable drug development.

Future research directions may focus on structure-activity relationships (SAR) to optimize its therapeutic index. Collaborations between computational chemists and pharmacologists could accelerate its development, leveraging AI-driven molecular modeling—a trending topic in drug discovery forums.

In summary, 3-(1H-indol-2-yl)-3-methylbutan-1-amine (CAS No. 1368348-44-0) represents a promising scaffold for bioactive molecules, bridging gaps between chemical innovation and therapeutic demand. Its interdisciplinary relevance ensures continued exploration in both academic and industrial settings.